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Compound of Interest

Compound Name: Acetyl Tributyl Citrate

Cat. No.: B1666534 Get Quote

In-depth Technical Guide: Acetyl Tributyl Citrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of Acetyl
Tributyl Citrate (ATBC), a widely used plasticizer and pharmaceutical excipient.

Core Molecular Data
Acetyl tributyl citrate is an organic compound recognized for its use as a plasticizer in various

applications, including pharmaceutical coatings for oral dosage forms, food packaging films,

and cosmetics.[1][2] It serves as a potential replacement for phthalate-based plasticizers like

DEHP and DINP.[3][4] The compound is a colorless to pale yellow, oily liquid with a faint,

sweet, herbaceous odor.[1][5] It is synthesized by the acetylation of tributyl citrate.[3]

Below is a summary of the key molecular identifiers and properties of Acetyl Tributyl Citrate.
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Property Value Source

Molecular Formula C₂₀H₃₄O₈ [1][5]

Molecular Weight 402.5 g/mol [1]

Alternate Molecular Weight 402.48 g/mol [4][6]

IUPAC Name
tributyl 2-acetyloxypropane-

1,2,3-tricarboxylate
[1]

CAS Number 77-90-7 [6][7]

Logical Relationship of Synthesis
The synthesis of Acetyl Tributyl Citrate involves a two-step chemical process. This can be

visualized as a straightforward logical progression from the initial reactants to the final product.
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Caption: Synthesis pathway of Acetyl Tributyl Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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